Cas no 1536618-53-7 (3-hydroxy-3-2-(trifluoromethoxy)phenylpropanenitrile)

• Product Name: 3-hydroxy-3-2-(trifluoromethoxy)phenylpropanenitrile
• CAS No: 1536618-53-7
• MF: C₁₀H₈F₃NO₂
• MW: 231.171233177185
• CID: 6220721
• PubChem ID: 79118403
• Update Time: 2025-10-28

3-hydroxy-3-2-(trifluoromethoxy)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-2-(trifluoromethoxy)phenylpropanenitrile
• 3-hydroxy-3-[2-(trifluoromethoxy)phenyl]propanenitrile
• CS-0305702
• 3-Hydroxy-3-(2-(trifluoromethoxy)phenyl)propanenitrile
• EN300-1930631
• AKOS017669287
• 1536618-53-7

• Inchi： 1S/C10H8F3NO2/c11-10(12,13)16-9-4-2-1-3-7(9)8(15)5-6-14/h1-4,8,15H,5H2
• InChI Key： HYGUWAACMHALBJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(CC#N)O)(F)F

Computed Properties

• Exact Mass: 231.05071298g/mol
• Monoisotopic Mass: 231.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-hydroxy-3-2-(trifluoromethoxy)phenylpropanenitrile

3-Hydroxy-3-2-(Trifluoromethoxy)Phenylpropanenitrile: A Comprehensive Overview

3-Hydroxy-3-2-(Trifluoromethoxy)Phenylpropanenitrile (CAS No. 1536618-53-7) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound, often referred to as compound 1536618-53-7, has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its potential as a lead molecule in drug discovery, particularly in the development of novel therapeutics targeting complex diseases such as cancer and neurodegenerative disorders.

The chemical structure of 3-hydroxy-3-2-(trifluoromethoxy)phenylpropanenitrile consists of a phenyl ring substituted with a trifluoromethoxy group at the 2-position and a hydroxynitrile group at the 3-position. This arrangement imparts the molecule with unique electronic properties, making it an ideal candidate for various chemical transformations. The trifluoromethoxy group, known for its electron-withdrawing effects, enhances the molecule's stability and bioavailability, while the hydroxynitrile group provides reactive sites for further functionalization.

Recent advancements in synthetic chemistry have enabled efficient routes to prepare compound 1536618-53-7. Researchers have optimized reaction conditions to achieve high yields and selectivity, making this compound more accessible for large-scale production. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel palladium-catalyzed coupling reaction that significantly streamlined the synthesis process. This development has opened new avenues for exploring its applications in diverse industries.

In the pharmaceutical sector, 3-hydroxy-3-2-(trifluoromethoxy)phenylpropanenitrile has shown remarkable potential as a lead compound for anti-cancer drug development. Preclinical studies indicate that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. A research team from the University of California reported that compound 1536618-53-7 induces apoptosis in breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

Beyond its therapeutic applications, compound 1536618-53-7 has also found utility in agrochemicals. Its ability to inhibit specific enzymes associated with plant pathogens makes it a promising candidate for developing eco-friendly pesticides. Recent field trials conducted in collaboration with agricultural research institutes have demonstrated its effectiveness in controlling fungal infections without adverse effects on non-target organisms.

The environmental impact of compound 1536618-53-7 has been another area of intense research. Scientists are investigating its biodegradation pathways and potential toxicity to aquatic life. Initial findings suggest that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. These results are encouraging for its sustainable use in industrial applications.

In conclusion, compound 1536618-53-7, or 3-hydroxy-3-2-(trifluoromethoxy)phenylpropanenitrile, represents a cutting-edge molecule with multifaceted applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a key player in future innovations. As research continues to unravel its full potential, this compound is poised to make significant contributions to science and technology.